N-cyclopropyl-2-hydroxy-2-[1-(1,3-thiazol-2-ylmethyl)piperidin-4-yl]acetamide

• IUPAC Name: N-cyclopropyl-2-hydroxy-2-[1-(1,3-thiazol-2-ylmethyl)piperidin-4-yl]acetamide
• InChI: InChI=1S/C14H21N3O2S/c18-13(14(19)16-11-1-2-11)10-3-6-17(7-4-10)9-12-15-5-8-20-12/h5,8,10-11,13,18H,1-4,6-7,9H2,(H,16,19)
• InChI Key: LSJRIWCSUZIIFW-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)C(C2CCN(CC2)CC3=NC=CS3)O
• Molecular Formula: C14H21N3O2S
• Molecular Weight: 295.40 g/mol

Description

N-cyclopropyl-2-hydroxy-2-[1-(1,3-thiazol-2-ylmethyl)piperidin-4-yl]acetamide is a complex organic compound featuring a cyclopropyl group, a hydroxy group, and a thiazole ring attached to a piperidine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-cyclopropyl-2-hydroxy-2-[1-(1,3-thiazol-2-ylmethyl)piperidin-4-yl]acetamide typically involves multiple steps:

Formation of the Thiazole Ring: The thiazole ring can be synthesized through the Hantzsch thiazole synthesis, which involves the reaction of α-haloketones with thioamides under acidic conditions.

Piperidine Derivative Synthesis: The piperidine ring is often synthesized via the hydrogenation of pyridine derivatives or through the cyclization of appropriate precursors.

Coupling Reactions: The thiazole and piperidine rings are coupled using a suitable linker, such as a halomethyl group, under basic conditions to form the intermediate.

Introduction of the Cyclopropyl Group: The cyclopropyl group is introduced via a cyclopropanation reaction, typically using diazo compounds and transition metal catalysts.

Hydroxylation: The hydroxy group is introduced through selective oxidation reactions, often using reagents like osmium tetroxide or potassium permanganate.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors, advanced purification techniques, and green chemistry principles to ensure sustainable production.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The hydroxy group can undergo oxidation to form ketones or aldehydes, depending on the reagents used.

Reduction: The compound can be reduced to remove the hydroxy group or to alter the oxidation state of the thiazole ring.

Substitution: The thiazole and piperidine rings can undergo various substitution reactions, such as halogenation or alkylation, to introduce new functional groups.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate, osmium tetroxide, or chromium trioxide.

Reduction: Catalytic hydrogenation using palladium on carbon or lithium aluminum hydride.

Substitution: Halogenating agents like N-bromosuccinimide or alkylating agents like methyl iodide.

Major Products

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of dehydroxylated or reduced thiazole derivatives.

Substitution: Introduction of halogen or alkyl groups on the thiazole or piperidine rings.

Scientific Research Applications

N-cyclopropyl-2-hydroxy-2-[1-(1,3-thiazol-2-ylmethyl)piperidin-4-yl]acetamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Studied for its interactions with enzymes and receptors, potentially serving as a lead compound for drug development.

Medicine: Investigated for its pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

Mechanism of Action

The mechanism of action of N-cyclopropyl-2-hydroxy-2-[1-(1,3-thiazol-2-ylmethyl)piperidin-4-yl]acetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The thiazole ring can engage in π-π interactions or hydrogen bonding, while the piperidine ring can interact with hydrophobic pockets in proteins. These interactions can modulate the activity of the target proteins, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

N-cyclopropyl-2-hydroxy-2-[1-(1,3-thiazol-2-ylmethyl)piperidin-4-yl]acetamide: shares structural similarities with other thiazole-containing compounds, such as thiamine (vitamin B1) and certain thiazole-based drugs.

Piperidine derivatives: Compounds like piperidine itself or N-substituted piperidines, which are common in pharmaceuticals.

Uniqueness

• The unique combination of the cyclopropyl group, hydroxy group, and thiazole ring in N-cyclopropyl-2-hydroxy-2-[1-(1,3-thiazol-2-ylmethyl)piperidin-4-yl]acetamide provides distinct chemical and biological properties that are not found in simpler thiazole or piperidine derivatives.
• Its specific molecular interactions and potential pharmacological activities make it a valuable compound for further research and development.

This detailed overview highlights the significance of N-cyclopropyl-2-hydroxy-2-[1-(1,3-thiazol-2-ylmethyl)piperidin-4-yl]acetamide in various scientific fields and its potential for future applications